Cas no 2098005-66-2 (3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide)

• Product Name: 3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide
• CAS No: 2098005-66-2
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5727270
• PubChem ID: 121212971
• Update Time: 2025-05-24

3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide Chemical and Physical Properties

Names and Identifiers

• F2198-4121
• 2098005-66-2
• AKOS026723232
• 3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide
• 1H-Pyrazole-4-propanimidamide, 3-(2-methylpropyl)-

• Inchi： 1S/C10H18N4/c1-7(2)5-9-8(6-13-14-9)3-4-10(11)12/h6-7H,3-5H2,1-2H3,(H3,11,12)(H,13,14)
• InChI Key： ICXKNRVBYYHJDI-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)CCC(=N)N)CC(C)C

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 368.4±44.0 °C(Predicted)
• pka: 15.11±0.50(Predicted)

Additional information on 3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide

3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide: A Comprehensive Overview

The compound with CAS No. 2098005-66-2, commonly referred to as 3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyrazole ring with an isobutyl group and a propanimidamide moiety. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, and it is known for its stability and reactivity in various chemical reactions. The isobutyl group adds bulk to the molecule, potentially influencing its physical properties such as solubility and melting point. The propanimidamide portion introduces a flexible chain that can participate in hydrogen bonding, further enhancing the molecule's versatility.

Recent studies have highlighted the potential of 3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide in drug discovery and materials synthesis. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds. Its ability to act as a building block for more complex molecules makes it invaluable in medicinal chemistry. Additionally, the compound has been investigated for its potential application in polymer science, where it could serve as a monomer or crosslinking agent due to its functional groups.

The synthesis of 3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide typically involves multi-step reactions, often starting with the preparation of the pyrazole ring. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones and hydrazines to form pyrazoles. Once the pyrazole ring is formed, further functionalization can be carried out to introduce the isobutyl and propanimidamide groups. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From a structural perspective, the molecule's geometry plays a crucial role in its reactivity and functionality. The conjugation within the pyrazole ring allows for electron delocalization, which can influence both its electronic properties and interactions with other molecules. The isobutyl group contributes steric hindrance, which can be advantageous in certain applications where spatial hindrance is desired. Meanwhile, the propanimidamide group introduces hydrogen bonding capabilities, making it suitable for applications that require molecular recognition or self-assembling properties.

Recent advancements in computational chemistry have enabled researchers to model the behavior of 3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide at the molecular level. These studies have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. For example, density functional theory (DFT) calculations have been used to predict the molecule's ability to act as a ligand in metal complexes or as an inhibitor in enzyme-catalyzed reactions.

In terms of applications, 3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide has shown promise in several areas. In materials science, it has been explored as a component in advanced polymers with tailored mechanical and thermal properties. Its ability to form crosslinks through its functional groups makes it a candidate for high-performance materials used in aerospace or electronics industries. In pharmacology, researchers are investigating its potential as a lead compound for drug development, particularly in targeting specific proteins or enzymes associated with diseases such as cancer or neurodegenerative disorders.

The environmental impact of 3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide has also been a topic of interest. Studies have examined its biodegradability under various conditions, with results suggesting that it undergoes microbial degradation under aerobic conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

Looking ahead, ongoing research continues to uncover new facets of this compound's properties and applications. Collaborative efforts between chemists, biologists, and engineers are expected to drive innovation in how 3-(3-isobutyl-1H-pyrazol-4-yl)propanimidamide is utilized across diverse fields. As our understanding of this molecule deepens, it holds the potential to contribute significantly to advancements in science and technology.